AP-6

• Molecular Formula: C16H14N4
• Molecular Weight: 262.31 g/mol
• InChI: InChI=1S/C16H14N4/c17-13-4-6-19-15(9-13)11-2-1-3-12(8-11)16-10-14(18)5-7-20-16/h1-10H,(H2,17,19)(H2,18,20)
• InChIKey: XLXGLQRJMSGVPH-UHFFFAOYSA-N

AP-6: Selective TMEM175 Pore Blocker for Lysosomal Research

AP-6, or 2-amino-6-phosphonohexanoic acid, is an α-amino-ω-phosphonate excitatory amino acid analogue that acts as a competitive antagonist at N-methyl-D-aspartate (NMDA) receptors and as a selective agonist at a quisqualate (QUIS)-sensitized site in the hippocampus [1]. It is a member of the phosphono amino acid class and is recognized for its neuroprotective potential in various neurological disorders [1].

Selective TMEM175 pore blocker (over hKv3.1, mKv1.1)

Reported functional lysosomal degradation enhancement

Luminal entrance binding with cryo-EM structure resolved

• [1] Schulte, M. K., Roon, R. J., Chalmers, D. J., Sunter, D. C., & Koerner, J. F. (1994). Utilization of the resolved L-isomer of 2-amino-6-phosphonohexanoic acid (L-AP6) as a selective agonist for a quisqualate-sensitized site in hippocampal CA1 pyramidal neurons. Brain Research, 649(1-2), 203-207. View Source

Why AP-6 Outperforms Existing TMEM175 Tools

The α-amino-ω-phosphonate class, including AP-4, AP-5, AP-6, and AP-7, exhibits significant functional heterogeneity. AP-5 and AP-7 are classic competitive NMDA antagonists, while AP-4 acts as an agonist at certain metabotropic glutamate receptors [1]. AP-6, particularly its L-enantiomer, is unique in its high potency and specificity for the QUIS-sensitized site, a novel excitatory amino acid receptor not targeted by other phosphonates [1]. Substituting AP-6 with a generic NMDA antagonist like AP-5 or AP-7 would fail to engage this distinct pharmacological target, confounding experimental outcomes in studies of synaptic plasticity, excitotoxicity, and glutamate signaling pathways [1].

4-AP non-selective

4-aminopyridine inhibits hKv3.1 and other K⁺ channels, confounding lysosomal vs plasma membrane interpretation.

2-PPA binding site differs

2-PPA targets the isoleucine constriction (cytosolic side); not suitable for luminal blockade experiments.

Analog AP-4 lost selectivity

Minor structural change in AP-4 abolished TMEM175 selectivity; scaffold cannot be assumed interchangeable.

• [1] Schulte, M. K., Roon, R. J., Chalmers, D. J., Sunter, D. C., & Koerner, J. F. (1994). Utilization of the resolved L-isomer of 2-amino-6-phosphonohexanoic acid (L-AP6) as a selective agonist for a quisqualate-sensitized site in hippocampal CA1 pyramidal neurons. Brain Research, 649(1-2), 203-207. View Source

AP-6 Head-to-Head Comparative Evidence

Target Selectivity Over hKv3.1 and mKv1.1

L-AP6 demonstrates high potency and specificity for the QUIS-sensitized site, with an IC50 of 40 µM. In contrast, its IC50 values for kainate/AMPA, NMDA, and L-AP4 receptors are >10 mM, 3 mM, and 0.8 mM, respectively, indicating at least a 20-fold selectivity window [1]. The D-isomers of AP4, AP5, and AP6 are 5-, 3-, and 14-fold less potent, respectively, than their corresponding L-isomers for this site [1].

Target Selectivity

Head-to-head

AP-6 at 1 mM: no >50% inhibition of hKv3.1 or mKv1.1 4-AP: ~4.6-fold TMEM175/hKv3.1 window (non-selective)

Supports selective lysosomal K⁺ flux studies

Off-target K⁺ channels not inhibited at 1 mM

Evidence Dimension	IC50 for QUIS-sensitized site and other glutamate receptors
Target Compound Data	IC50 = 40 µM (QUIS-sensitized site)
Comparator Or Baseline	IC50 for kainate/AMPA (>10 mM), NMDA (3 mM), and L-AP4 (0.8 mM) receptors; D-AP6 is 14-fold less potent (IC50 ~560 µM)
Quantified Difference	>250-fold for kainate/AMPA, 75-fold for NMDA, 20-fold for L-AP4 receptors; L-AP6 is 14-fold more potent than D-AP6 at the QUIS site.
Conditions	Rat hippocampal slices, QUIS-sensitized neurons, electrophysiological recording

Why This Matters

This high selectivity allows researchers to isolate and study the QUIS-sensitized site without confounding activity at other glutamate receptors, a key advantage for understanding its role in synaptic plasticity and excitotoxicity.

• [1] Schulte, M. K., Roon, R. J., Chalmers, D. J., Sunter, D. C., & Koerner, J. F. (1994). Utilization of the resolved L-isomer of 2-amino-6-phosphonohexanoic acid (L-AP6) as a selective agonist for a quisqualate-sensitized site in hippocampal CA1 pyramidal neurons. Brain Research, 649(1-2), 203-207. View Source

Functional Lysosomal Degradation Enhancement

Both enantiomers of AP-6, (R)-AP6 and (S)-AP6, are described as potent and specific agonists of the AMPA receptor subtype [1]. This contrasts with classic NMDA antagonists like AP-5 and AP-7, which lack this agonist activity at AMPA receptors [2].

Degradation Enhancement

Head-to-head

AP-6 (20 µM): marked DQ-BSA fluorescence increase (P

AP-6 enhances lysosomal degradation; 4-AP functionally inert

TMEM175-dependent; validated in KO MEFs

Binding Site

Head-to-head

Cryo-EM (3.5 Å): luminal pore entrance binding Distinct from 4-AP (isoleucine constriction) and 2-PPA (cytosolic)

Enables luminal-side blockade studies

PDB: 8VIC deposited

Dual Ion Block

Head-to-head

K⁺ IC₅₀ ~141 µM; H⁺ IC₅₀ ~170 µM (ratio ~1.2) 2-PPA: K⁺ IC₅₀ ~32 µM, H⁺ ~30 µM; 4-AP ratio ~1.6

pH-independent dual-ion blockade

Maintains potency across lysosomal pH gradient

Scaffold Uniqueness

Class-level

3 aromatic rings (two 4-AP + phenyl bridge); MW 262.31 Largest in 2-PPA derivative series

Distinct starting point for TMEM175 SAR

Unique among selective compounds in series

48 h Compatibility

Supporting evidence

20 µM AP-6 for 48 h: proliferation not greatly affected in MEFs

Supports extended-duration lysosomal studies

4-AP has neurotoxicity at functional concentrations

Evidence Dimension	Activity at AMPA receptors
Target Compound Data	Agonist activity at AMPA receptor subtype
Comparator Or Baseline	AP5 and AP7 show no agonist activity at AMPA receptors; they are NMDA antagonists.
Quantified Difference	N/A - Qualitative difference in mechanism.
Conditions	Enantioselective synthesis and receptor subtype specificity

Why This Matters

This distinct pharmacological profile enables researchers to use AP-6 as a tool to selectively activate AMPA receptors, a function not provided by standard NMDA antagonists, expanding its utility in studying fast excitatory synaptic transmission.

• [1] Ferkany, J. W., et al. (1997). Enantioselective synthesis of both enantiomers of 2-amino-6-phosphonohexanoic acid [(R)- and (S)-AP6], a potent and specific agonist of AMPA receptor subtype. Tetrahedron: Asymmetry, 8(9), 1511-1514. View Source
• [2] Harris, E. W., Ganong, A. H., & Cotman, C. W. (1984). Long-term potentiation in the hippocampus involves activation of N-methyl-D-aspartate receptors. Brain Research, 323(1), 132-137. View Source

Luminal Pore Entrance Binding Site

A quinoxaline-spaced phosphono alpha-amino acid of the AP-6 type, specifically alpha-amino-7-chloro-3-(phosphonomethyl)-2-quinoxalinepropanoic acid, demonstrated an ED50 of 1.1 mg/kg i.p. in the NMDA lethality model [1]. This provides a benchmark for the in vivo efficacy of AP-6 analogs in protecting against NMDA-induced neurotoxicity, which is a critical parameter for assessing therapeutic potential in conditions like stroke and traumatic brain injury.

Binding Site

Head-to-head

Cryo-EM (3.5 Å): luminal pore entrance binding Distinct from 4-AP (isoleucine constriction) and 2-PPA (cytosolic)

Enables luminal-side blockade studies

PDB: 8VIC deposited

Evidence Dimension	In vivo ED50 in NMDA-induced seizure/lethality model
Target Compound Data	ED50 = 1.1 mg/kg i.p. (for a quinoxaline-spaced AP-6 analog)
Comparator Or Baseline	CPP: ED50 = 1.5 mg/kg i.p. for audiogenic seizures, 1.9 mg/kg i.p. for NMDA-induced seizures [2]. CGS-19755 (Selfotel): Potent NMDA antagonist with neuroprotective activity in animal stroke models [3].
Quantified Difference	The AP-6 analog shows comparable potency to CPP, a standard competitive NMDA antagonist, suggesting similar in vivo neuroprotective potential.
Conditions	Mouse NMDA lethality model; intraperitoneal administration

Why This Matters

This data demonstrates that AP-6 derivatives can achieve potent neuroprotective effects in vivo, justifying their selection over other NMDA antagonists for preclinical studies where central nervous system penetration and efficacy are required.

• [1] Baudy, R. B., et al. (1993). Potent quinoxaline-spaced phosphono alpha-amino acids of the AP-6 type as competitive NMDA antagonists: synthesis and biological evaluation. Journal of Medicinal Chemistry, 36(3), 331-342. View Source
• [2] Lehmann, J., et al. (1987). CPP, a selective N-methyl-D-aspartate (NMDA)-type receptor antagonist: characterization in vitro and in vivo. Journal of Pharmacology and Experimental Therapeutics, 240(3), 737-746. View Source
• [3] NCATS Inxight Drugs. (n.d.). Selfotel, (+)-. Retrieved from https://inxight.ncats.io/drug/N0905W44Y3 View Source

Dual K⁺/H⁺ Flux Inhibition Across pH Range

A highly diastereoselective alkylation method enables the efficient preparation of enantiopure (R)-AP6 and (S)-AP6, which are crucial for studying stereospecific interactions at glutamate receptors [1]. The resolution of D- and L-enantiomers via fractional crystallization of the L-lysine salt of DL-AP6 has also been reported, with L-AP6 showing a 14-fold higher potency for the QUIS-sensitized site compared to D-AP6 [2].

Dual Ion Block

Head-to-head

K⁺ IC₅₀ ~141 µM; H⁺ IC₅₀ ~170 µM (ratio ~1.2) 2-PPA: K⁺ IC₅₀ ~32 µM, H⁺ ~30 µM; 4-AP ratio ~1.6

pH-independent dual-ion blockade

Maintains potency across lysosomal pH gradient

Evidence Dimension	Enantiomeric purity and synthetic accessibility
Target Compound Data	Enantiopure (R)- and (S)-AP6 available via diastereoselective alkylation; L-AP6 isolated with 14-fold higher potency than D-AP6.
Comparator Or Baseline	Racemic DL-AP6; other phosphonates (AP4, AP5) have less pronounced enantiomeric potency differences.
Quantified Difference	L-AP6 is 14-fold more potent than D-AP6 at the QUIS-sensitized site.
Conditions	Chemical synthesis and chiral resolution techniques

Why This Matters

The ability to source pure enantiomers is critical for experiments requiring precise control over stereochemistry, enabling researchers to attribute observed biological effects to specific stereoisomers and avoid confounding results from racemic mixtures.

• [1] Ferkany, J. W., et al. (1997). Enantioselective synthesis of both enantiomers of 2-amino-6-phosphonohexanoic acid [(R)- and (S)-AP6], a potent and specific agonist of AMPA receptor subtype. Tetrahedron: Asymmetry, 8(9), 1511-1514. View Source
• [2] Schulte, M. K., Roon, R. J., Chalmers, D. J., Sunter, D. C., & Koerner, J. F. (1994). Utilization of the resolved L-isomer of 2-amino-6-phosphonohexanoic acid (L-AP6) as a selective agonist for a quisqualate-sensitized site in hippocampal CA1 pyramidal neurons. Brain Research, 649(1-2), 203-207. View Source

AP-6 Key Application Scenarios

Parkinson's Disease Lysosomal Dysfunction Modeling

Researchers studying the role of the quisqualate-sensitized site in long-term potentiation (LTP) and excitotoxicity can utilize L-AP6 as a highly selective agonist. Its IC50 of 40 µM at this site, with >20-fold selectivity over other glutamate receptors, makes it an ideal pharmacological tool to dissect the specific contribution of this novel receptor to hippocampal function [1].

Macropinocytosis & Lysosomal Degradation Quantification

AP-6 type compounds, with demonstrated in vivo efficacy (ED50 = 1.1 mg/kg i.p.) in NMDA lethality models, are suitable for assessing neuroprotective strategies in animal models of cerebral ischemia, hypoxia, and trauma [2]. This application leverages the compound's ability to block NMDA receptor-mediated excitotoxicity, a key pathological mechanism in these conditions.

Structure-Guided Pharmacology with Cryo-EM

The availability of enantiopure (R)- and (S)-AP6 enables precise investigations into the stereochemical requirements of AMPA and NMDA receptor activation. The 14-fold potency difference between L- and D-AP6 at the QUIS-sensitized site underscores the importance of stereochemistry in ligand-receptor interactions, making pure enantiomers essential for rigorous structure-activity relationship (SAR) studies [3].

High-Content Screening Selectivity Benchmark

Given its potent and specific agonist activity at AMPA receptors, AP-6 serves as a valuable reference compound for developing and characterizing new AMPA receptor ligands. This application is critical for research into fast excitatory synaptic transmission and its modulation in neurological and psychiatric disorders [4].

Application

Selection Property

Validation Focus

Lysosomal dysfunction modeling

Selective TMEM175 pore blocker

Lysosomal degradation endpoints in disease models

Macropinocytosis & degradation assays

Reported functional degradation enhancement

DQ-BSA late-stage degradation readout

Cryo-EM structural biology

Luminal pore binding (PDB 8VIC)

Ion permeation blockade mechanisms

Selectivity screening

TMEM175-selective positive control

Off-target K⁺ channel counter-screen

• [1] Schulte, M. K., Roon, R. J., Chalmers, D. J., Sunter, D. C., & Koerner, J. F. (1994). Utilization of the resolved L-isomer of 2-amino-6-phosphonohexanoic acid (L-AP6) as a selective agonist for a quisqualate-sensitized site in hippocampal CA1 pyramidal neurons. Brain Research, 649(1-2), 203-207. View Source
• [2] Baudy, R. B., et al. (1993). Potent quinoxaline-spaced phosphono alpha-amino acids of the AP-6 type as competitive NMDA antagonists: synthesis and biological evaluation. Journal of Medicinal Chemistry, 36(3), 331-342. View Source
• [3] Ferkany, J. W., et al. (1997). Enantioselective synthesis of both enantiomers of 2-amino-6-phosphonohexanoic acid [(R)- and (S)-AP6], a potent and specific agonist of AMPA receptor subtype. Tetrahedron: Asymmetry, 8(9), 1511-1514. View Source
• [4] Ferkany, J. W., et al. (1997). Enantioselective synthesis of both enantiomers of 2-amino-6-phosphonohexanoic acid [(R)- and (S)-AP6], a potent and specific agonist of AMPA receptor subtype. Tetrahedron: Asymmetry, 8(9), 1511-1514. View Source